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Compound of Interest

Compound Name: 1,4-Dichlorobenzene

Cat. No.: B042874 Get Quote

An In-depth Technical Guide to the Health and Safety Considerations for Handling 1,4-
Dichlorobenzene

This guide provides comprehensive health and safety information for researchers, scientists,

and drug development professionals working with 1,4-Dichlorobenzene (p-DCB). It covers

toxicological data, exposure limits, handling protocols, and emergency procedures, with a focus

on presenting quantitative data in a clear, tabular format and illustrating key concepts with

diagrams.

Physicochemical Properties
1,4-Dichlorobenzene is a colorless to white crystalline solid with a characteristic mothball-like

odor.[1][2] It is combustible and slowly vaporizes when exposed to air.[1]

Table 1: Physicochemical Properties of 1,4-Dichlorobenzene
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Property Value Reference

CAS Number 106-46-7 [1]

Molecular Formula C₆H₄Cl₂ [1]

Odor Threshold 0.048 - 0.12 ppm

Water Solubility 0.083 g/L at 25°C

n-octanol/water partition

coefficient (log value)
3.37 (pH ~7, 25°C)

Density 1.25 - 1.46 g/cm³ at 20°C

Toxicological Information
Exposure to 1,4-Dichlorobenzene can occur through inhalation, ingestion, and skin contact.

Acute Health Effects
Short-term exposure can cause irritation to the eyes, nose, and throat. High concentrations

may lead to headaches, dizziness, nausea, and vomiting. Acute inhalation or oral exposure to

high levels can result in liver damage.

Chronic Health Effects
Long-term exposure may damage the liver, kidneys, and central nervous system. It can also

affect the lungs and blood cells, potentially causing anemia.

Carcinogenicity
1,4-Dichlorobenzene is classified as a Group 2B carcinogen by the IARC, meaning it is

possibly carcinogenic to humans. This is based on evidence of liver cancer in mice exposed to

the substance. The National Toxicology Program (NTP) reasonably anticipates it to be a human

carcinogen.

Table 2: Carcinogenicity Ratings
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Organization Classification

International Agency for Research on Cancer

(IARC)
Group 2B: Possibly carcinogenic to humans

National Toxicology Program (NTP)
Reasonably anticipated to be a human

carcinogen

U.S. Environmental Protection Agency (EPA) Group C: Possible human carcinogen

Quantitative Toxicological Data
Table 3: Acute Toxicity Values

Test Species Route Value Reference

LD50
Rat (male and

female)
Oral > 2,000 mg/kg

LC50
Rat (male and

female)
Inhalation (4h) > 5.07 mg/L

LD50
Rat (male and

female)
Dermal > 2,000 mg/kg

Occupational Exposure Limits
Various organizations have established occupational exposure limits for 1,4-Dichlorobenzene
to protect workers.

Table 4: Occupational Exposure Limits
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Organization Limit Duration

Occupational Safety and

Health Administration (OSHA)
75 ppm 8-hour TWA

National Institute for

Occupational Safety and

Health (NIOSH)

150 ppm IDLH

American Conference of

Governmental Industrial

Hygienists (ACGIH)

10 ppm 8-hour TWA

TWA: Time-Weighted Average; IDLH: Immediately Dangerous to Life or Health

Experimental Protocols
Animal Carcinogenicity Studies (Cited by NTP)
Detailed experimental protocols for the carcinogenicity studies are maintained by the National

Toxicology Program. A general methodology based on their reports is as follows:

Test Animals: Fischer 344 rats and B6C3F1 mice are commonly used.

Administration: 1,4-Dichlorobenzene is typically administered by gavage (oral intubation) or

inhalation.

Dosage: Multiple dose levels are used, including a control group receiving the vehicle (e.g.,

corn oil).

Duration: Chronic exposure studies typically last for the lifetime of the animal (e.g., 2 years).

Observations: Animals are monitored for clinical signs of toxicity. Body weight and food

consumption are recorded regularly.

Pathology: At the end of the study, a complete necropsy is performed. Tissues from all major

organs are collected, preserved, and examined microscopically for evidence of tumors.
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Signaling Pathways and Workflows
Metabolic Pathway of 1,4-Dichlorobenzene
The primary metabolism of 1,4-Dichlorobenzene occurs in the liver. The major metabolites are

the sulfate and glucuronide of 2,5-dichlorophenol, which are then excreted in the urine.

1,4-Dichlorobenzene Arene Oxide Intermediate
Oxidation

2,5-Dichlorophenol
Rearrangement

Sulfate ConjugateSulfation

Glucuronide Conjugate
Glucuronidation

Urinary Excretion

Click to download full resolution via product page

Metabolic pathway of 1,4-Dichlorobenzene.

Laboratory Safety Workflow for Handling 1,4-
Dichlorobenzene
A systematic approach is crucial for safely handling hazardous chemicals like 1,4-
Dichlorobenzene.
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Laboratory safety workflow for handling 1,4-Dichlorobenzene.
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Risk Assessment and Control Measures
A logical approach to risk management involves identifying hazards, assessing risks, and

implementing control measures.

Hazard Identification
(1,4-Dichlorobenzene: Carcinogen, Irritant)

Risk Assessment
(Evaluate exposure potential and severity)

Implement Control Measures

Review and Monitor Controls Elimination/Substitution

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Risk assessment and control measures for 1,4-Dichlorobenzene.

Safe Handling and Storage
Ventilation: Handle 1,4-Dichlorobenzene in a well-ventilated area, preferably in a chemical

fume hood.
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Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles, and a lab coat.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away

from heat and ignition sources.

Emergency Procedures
Spills: In case of a spill, evacuate the area. Remove all ignition sources. Collect the spilled

material using non-sparking tools and place it in a sealed container for disposal as

hazardous waste. Ventilate and wash the area after cleanup is complete.

Fire: Use dry chemical, CO₂, or water spray to extinguish fires. Poisonous gases, including

hydrogen chloride, can be produced in a fire.

First Aid:

Inhalation: Move the person to fresh air.

Skin Contact: Immediately wash the affected area with soap and water.

Eye Contact: Rinse cautiously with water for several minutes.

Ingestion: Rinse mouth with water. Do not induce vomiting.

In all cases of exposure, seek medical attention if symptoms persist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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